2,2-Dimethyl-5-(3-methylbutanoyl)-1,3-dioxane-4,6-dione

• CAS RN: 86238-65-5
• Molecular Formula: C11H16O5
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 2,2-dimethyl-5-(3-methylbutanoyl)-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C11H16O5/c1-6(2)5-7(12)8-9(13)15-11(3,4)16-10(8)14/h6,8H,5H2,1-4H3
• InChI Key: URSUPUPFANZCFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1C(=O)OC(OC1=O)(C)C

Description

2,2-Dimethyl-5-(3-methylbutanoyl)-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C11H16O5 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Methyl-butyryl chloride (7.40 mL, 60 mmol) was mixed at 0° C. with Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione; 8.7 g, 60 mmol), and 4-dimethylaminopyridine (DMAP, 15.1 g, 124 mmol) in DCM. The reaction mixture was allowed to reach r.t. over 1.75 hr. and completion of the reaction was verified by TLC. The reaction mixture was diluted with DCM, was washed 3× with 5% aq. solution of potassium bisulfate and brine. The organic phase was than dried with MgSO4. Crude product 9, 13.36 g) obtained after evaporation was used for next reaction without purification. 1H NMR (500 MHz, CDCl3): δ 1.02 (d, 6H), 1.74 (s, 6H), 2.21 (hp, 1H), 2.99 (d, 2H).

Synthesis routes and methods II

Procedure details

To a solution of 2,2-dimethyl-1,3-dioxane-4,6-dione (14.4 g, 0.1 mol) and pyridine (19.4 mL) in CH2Cl2 (150 mL) at 0° C., a solution of 3-methylbutyryl chloride (12 g, 0.1 mmol) in CH2Cl2 (140 mL) was added slowly. The reaction mixture was stirred for 1 h at 0° C. and for a further 1 h at rt. The mixture was concentrated to give a residue, which was diluted with EtOAc (500 mL) and filtered. The filtrate was washed with 10% aq Na2CO3 (200 mL) and water (200 mL). The combined aqueous layers were extracted with EtOAc (100 mL). The combined organic layers were washed with brine (100 mL), dried over MgSO4 and concentrated to give crude 5-(3-methylbutanoyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (26 g), which was used in the next step without further purification.